![molecular formula C10H13BrN2O2 B2611566 4-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)butanoic acid CAS No. 1006495-46-0](/img/structure/B2611566.png)
4-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)butanoic acid” is a pyrazole derivative . It is a heteroaryl halide . The compound has a molecular weight of 273.13 .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H13BrN2O2 . The InChI code is 1S/C10H13BrN2O2/c11-8-6-13(5-1-2-9(14)15)12-10(8)7-3-4-7/h6-7H,1-5H2,(H,14,15) .
Scientific Research Applications
Synthesis and Chemical Properties
Facile Synthesis Techniques : Innovative synthetic routes have been developed for related compounds, showcasing the efficient and practical synthesis of ortho-Halo-Substituted 4-Aryl-2-Aminobutyric Acids, including compounds with structural similarities to the requested chemical. These syntheses involve regioselective halogenation and subsequent reactions to produce compounds with potential biological activity (Heim-Riether, 2008).
Catalytic Activity : New polynuclear copper(I) pyrazolate complexes derived from related pyrazole compounds have been synthesized and characterized. These complexes have been shown to catalyze the conversion of alkenes into cyclopropane derivatives, indicating potential applications in synthetic organic chemistry (Maspero, S. Brenna, S. Galli, & A. Penoni, 2003).
Antibacterial Properties : Research into polyheterocyclic compounds derived from similar pyrazole structures has demonstrated their potential for in vitro antibacterial properties, highlighting the relevance of these compounds in developing new antimicrobial agents (Abdel‐Latif, Fatima S. Mehdhar, & Ghada E. Abdel-Ghani, 2019).
Anticancer Agents : Organometallic complexes containing pyrazolo[3,4-b]pyridines have been synthesized and evaluated as potential anticancer agents, showcasing the therapeutic potential of compounds related to 4-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)butanoic acid (Stepanenko, M. Novak, Gerhard Mühlgassner, et al., 2011).
Properties
IUPAC Name |
4-(4-bromo-3-cyclopropylpyrazol-1-yl)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O2/c11-8-6-13(5-1-2-9(14)15)12-10(8)7-3-4-7/h6-7H,1-5H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLQCCYOMNZSFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C=C2Br)CCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.